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Compound of Interest

Compound Name: Acron MC

Cat. No.: B1168772

Ensuring the safe and environmentally responsible disposal of Acron MC, a commonly used
denture base resin, is a critical aspect of laboratory safety and chemical handling. This guide
provides essential information and step-by-step procedures for the proper disposal of both the
liquid and powder components, as well as cured resin. Adherence to these guidelines will help
safeguard personnel and the environment, ensuring compliance with regulatory standards.

Summary of Waste Disposal Recommendations

Proper disposal of Acron MC is contingent on its chemical composition and local regulations.
The liguid component contains Methyl Methacrylate, a flammable and potentially hazardous
substance, necessitating specific disposal protocols.
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Disposal
Component Key Hazards .
Recommendations

Must not be disposed of with
household garbage.[1]
) ) ) Dispose of in accordance with
Flammable, Skin Irritant, Skin _ _
local, regional, and national

Acron MC Liquid Sensitizer, May cause )
regulations.[2][3] Should be

respiratory irritation
handled by an approved waste

disposal plant.[2] Do not empty

into drains.[2]

Must not be disposed of

May produce an allergic together with household
Acron MC Powder reaction (contains Dibenzoyl garbage. Disposal must be
peroxide) made according to official

regulations.[4]

While specific data is limited, it
Generally considered non- is recommended to dispose of
Cured Acron MC ) ]
hazardous as solid waste in accordance

with local regulations.

Empty containers should be
taken to an approved waste

Contaminated Packaging May retain hazardous residue site for recycling or disposal.[2]
Do not reuse empty

containers.[2]

Step-by-Step Disposal Procedures

The following procedures provide a general framework for the disposal of Acron MC. It is
imperative to consult your institution's Environmental Health and Safety (EHS) department for
specific guidance and to ensure compliance with all applicable regulations.

Unused Acron MC Liquid (Monomer)

e Do Not Pour Down the Drain: Due to its chemical nature, the liquid monomer should never
be disposed of in the sewer system.[2]
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e Collection in a Designated Waste Container:

o Use a clearly labeled, leak-proof container designated for flammable liquid chemical
waste.

o The container should be compatible with methyl methacrylate.
o Keep the container closed when not in use.

e Arrange for Chemical Waste Pickup: Contact your institution's EHS department to schedule a
pickup for the hazardous waste.

Unused Acron MC Powder (Polymer)

e Avoid Creating Dust: Handle the powder carefully to minimize the generation of airborne
dust.

e Collection:
o Collect the unused powder in a sealed bag or container to prevent dispersal.
o Label the container clearly as "Acron MC Powder Waste."

e Disposal: While not classified as hazardous, it should not be disposed of with regular trash.
[4] Consult with your EHS department for the appropriate disposal method, which may
include incineration or a designated landfill.

Cured Acron MC (Polymerized Resin)

e Assessment: Fully polymerized Acron MC is generally considered a non-hazardous solid
waste.

» Disposal: It can typically be disposed of in the regular solid waste stream. However, it is best
practice to confirm this with your local waste management regulations.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Acron
MC waste.
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Segregation & Disposal Path

Unused Liquid (Monomer)
Final Disposal
|

Liquid Hazardous Waste Disposal Facility
- . Unused Powder (Polymer)
Waste Generation Identification Pokder/v —{ |

Acron MC Waste Generated

Identify Waste Type

Approved Solid Waste / Recycling Facility
Cured

T | —

Cured Resin
Packaging

Contaminated Packaging

Click to download full resolution via product page

Acron MC Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. gc.dental [gc.dental]
¢ 2. labelsds.com [labelsds.com]

¢ 3. msds.ergon.com [msds.ergon.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1168772?utm_src=pdf-body-img
https://www.benchchem.com/product/b1168772?utm_src=pdf-body
https://www.benchchem.com/product/b1168772?utm_src=pdf-custom-synthesis
https://www.gc.dental/europe/sites/europe.gc.dental/files/products/downloads/acronmc/sds/SDS_Acron_MC_Liquid_EU.pdf
https://labelsds.com/images/user_uploads/Acorn%20Essence%20SDS%20Insp%2012-29-21.pdf
https://msds.ergon.com/files/ergon-asphalt-&-emulsions/2019_10_23-sds-us-_-mc_250.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing
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 To cite this document: BenchChem. [Proper Disposal of Acron MC: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168772#acron-mc-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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